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Introduction

1-Adamantaneethanol, with the CAS number 6240-11-5, is a derivative of adamantane, a
unique, rigid, and lipophilic tricyclic alkane. Its distinctive cage-like structure imparts valuable
physicochemical properties to molecules, making it a significant building block in medicinal
chemistry and materials science. This guide provides a comprehensive overview of 1-
Adamantaneethanol, including its chemical and physical properties, synthesis, applications in
synthetic chemistry, and its biological activities, with a focus on its potential in drug
development.

Physicochemical Properties

1-Adamantaneethanol is a white crystalline powder with a melting point in the range of 66-69
°C.[1] It is characterized by the chemical formula C12H200 and a molecular weight of 180.29
g/mol .[2][3] The structure consists of an ethanol group attached to a bridgehead carbon of the
adamantane cage.

Table 1: Physicochemical Data of 1-Adamantaneethanol
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Property Value Reference(s)
CAS Number 6240-11-5 [2][3]
Molecular Formula C12H200 [2][3]
Molecular Weight 180.29 g/mol [2][3]
Appearance White crystalline powder [4]

Melting Point 66-69 °C [1]

2-(1-Adamantyl)ethanol, 1-(2-
Synonyms [1]
Hydroxyethyl)adamantane

Synthesis

While specific, detailed industrial synthesis protocols for 1-Adamantaneethanol are
proprietary, a common laboratory-scale synthesis involves the reduction of 1-adamantaneacetic
acid or its esters. A general synthetic workflow is outlined below.
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Caption: General synthetic route to 1-Adamantaneethanol.

Applications in Organic Synthesis

1-Adamantaneethanol serves as a versatile intermediate in the synthesis of more complex
molecules, leveraging the bulky and lipophilic nature of the adamantane group to modify the

properties of the target compounds.

Synthesis of Phthalimide Derivatives

1-Adamantaneethanol is a precursor for the synthesis of 4-(adamant-1-

ylethylenoxycarbonyl)phthalanhydride. This anhydride is then used to prepare a variety of N-
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substituted phthalimides, some of which have shown antimicrobial activity.[1]
Experimental Protocol: Synthesis of 4-(adamant-1-ylethylenoxycarbonyl)phthalanhydride

A detailed experimental protocol, as referenced in the literature, would typically involve the
reaction of 1-adamantaneethanol with trimellitic anhydride chloride in an appropriate solvent
and under specific temperature conditions. The resulting anhydride can then be reacted with
various amines or amino acids to yield the corresponding N-substituted phthalimides.

Synthesis of N-Substituted Phthalimides

(1-AdamantaneethanoD (Trimellitic anhydride chloride)

(4-(adamant-1-erthernoxycarbonyI)phthalanhydride) Amine/Amino acid)

(N—Substituted Phthalimide Derivative)

Click to download full resolution via product page

Caption: Synthesis of phthalimide derivatives from 1-Adamantaneethanol.
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Synthesis of Poly(p-phenylenevinylene) (PPV)
Derivatives

1-Adamantaneethanol has been utilized in the synthesis of a novel poly(p-phenylenevinylene)
(PPV) derivative, poly(2-methoxy-5-adamantaneethyloxy-p-phenylenevinylene) (MAE-PPV).[5]
The incorporation of the bulky adamantane group can influence the polymer's solubility and
film-forming properties, which are crucial for applications in organic electronics.

Experimental Protocol: Synthesis of poly(2-methoxy-5-adamantaneethyloxy-p-
phenylenevinylene)

The synthesis of MAE-PPV is typically achieved through the Gilch polymerization route. This
involves the base-induced polymerization of a suitable a,a’-dihalo-p-xylene monomer
functionalized with the adamantaneethoxy group.
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Caption: Synthesis of an adamantane-containing PPV derivative.

Synthesis of Adamantine-Containing Phthalocyanines

1-Adamantaneethanol is used to introduce adamantane moieties onto silicon(1V)
phthalocyanines. This is achieved by reacting 1-adamantaneethanol with silicon(IV)
phthalocyanine dichloride. The resulting axially substituted phthalocyanines exhibit high

photostability.

Experimental Protocol: Synthesis of di(adamantaneethoxy)silicon(lV) phthalocyanine
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The synthesis involves the nucleophilic substitution of the chloride ligands on silicon(IV)
phthalocyanine dichloride by the alkoxide generated from 1-adamantaneethanol. The reaction
is typically carried out in an anhydrous solvent in the presence of a base.

4 )

Synthesis of Adamantine-Containing Phthalocyanines
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Caption: Synthesis of an adamantane-containing phthalocyanine.

Biological Activities and Potential Applications

The adamantane scaffold is a well-established pharmacophore that can enhance the metabolic
stability and modulate the bioactivity of drug candidates. 1-Adamantaneethanol itself and its
derivatives have shown promise in several biological areas.

Antimicrobial Activity

Some sources indicate that 1-Adamantaneethanol exhibits antimicrobial properties,
particularly against Staphylococcus species, including methicillin-resistant Staphylococcus
aureus (MRSA).[2][6] HoweVver, specific minimum inhibitory concentration (MIC) data for 1-
Adamantaneethanol against a broad panel of microorganisms is not widely available in the
public domain. Derivatives of 1-adamantaneethanol, such as certain N-substituted
phthalimides, have also been reported to possess antimicrobial activity.[1]
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Table 2: Reported Antimicrobial Activity of Adamantane Derivatives (General)

Reported Activity

Compound Type Target Organism(s) (MIC) Reference(s)
Adamantane Staphylococcus ]

o Varies [7]
Derivatives aureus

] Staphylococcus
N-substituted )
o aureus, Bacillus sp., _

phthalimides from 1- Varies [1]

Micrococcus flavus,
adamantaneethanol ]
Enterococcus faecium

Anti-inflammatory Activity

There are indications that 1-Adamantaneethanol possesses anti-inflammatory effects by

inhibiting prostaglandin synthesis in red blood cells.[2][6] Prostaglandins are key mediators of

inflammation, and their inhibition is a common mechanism of action for non-steroidal anti-

inflammatory drugs (NSAIDS).
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Caption: Postulated inhibition of prostaglandin synthesis by 1-Adamantaneethanol.

Pharmacokinetics and Toxicology

Specific pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) and
toxicological data for 1-Adamantaneethanol are not extensively documented in publicly
available literature. However, general characteristics of adamantane derivatives can provide
some insights. The lipophilic nature of the adamantane cage generally leads to good
absorption and distribution into tissues. Metabolism of adamantane-containing compounds
often involves hydroxylation of the adamantane cage by cytochrome P450 enzymes.[3][9]
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Further studies are required to fully characterize the pharmacokinetic profile and to assess the
safety and toxicity of 1-Adamantaneethanol for any potential therapeutic applications.

Safety and Handling

1-Adamantaneethanol is classified as an irritant.[10] Standard laboratory safety precautions
should be observed when handling this compound. This includes the use of personal protective
equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-
ventilated area.

Table 3: GHS Hazard Information

Pictogram Signal Word Hazard Statement(s)

H315: Causes skin
) irritation.H319: Causes serious
GHSO07 Warning L
eye irritation.H335: May cause

respiratory irritation.

Conclusion

1-Adamantaneethanol is a valuable chemical entity with a range of applications stemming
from the unique properties of its adamantane core. It serves as a key intermediate in the
synthesis of specialized polymers and photosensitizers. Furthermore, its suggested
antimicrobial and anti-inflammatory properties warrant further investigation for potential drug
development. A more detailed understanding of its biological mechanisms of action, as well as
a comprehensive evaluation of its pharmacokinetic and toxicological profile, will be crucial for
realizing its full therapeutic potential. This guide provides a foundational understanding for
researchers and developers working with this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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